2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide

• IUPAC Name: 2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide
• InChI: InChI=1S/C12H13N3O/c1-8-3-4-9(2)11(5-8)12(16)15-10-6-13-14-7-10/h3-7H,1-2H3,(H,13,14)(H,15,16)
• InChI Key: OHVVBGKKFWSXEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NC2=CNN=C2
• Molecular Formula: C12H13N3O
• Molecular Weight: 215.25 g/mol

Description

2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide, also known as DMPB, is a synthetic compound that has gained attention due to its potential use in scientific research. This compound is a member of the pyrazole family and has a molecular weight of 248.32 g/mol.

Mechanism of Action

2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide acts as a competitive antagonist of the glycine receptor, which means that it binds to the same site on the receptor as the endogenous ligand glycine and prevents its activation. This leads to a decrease in the inhibitory neurotransmission mediated by the glycine receptor, which can result in the enhancement of excitatory neurotransmission and the modulation of neuronal activity.
Biochemical and Physiological Effects:
2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide has been shown to have anxiolytic and anticonvulsant effects in animal models, which suggest that it may have potential therapeutic applications in the treatment of anxiety disorders and epilepsy. It has also been reported to have sedative effects and to enhance the analgesic effects of opioids. However, further research is needed to fully understand the biochemical and physiological effects of 2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide in lab experiments is its high purity, which allows for accurate and reproducible results. Another advantage is its selectivity for the glycine receptor, which makes it a useful tool for studying the role of this receptor in neuronal signaling. However, one limitation is its relatively low potency compared to other glycine receptor antagonists, which may require higher concentrations to achieve the desired effects.

Future Directions

There are several future directions for research on 2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide. One direction is to investigate its potential therapeutic applications in the treatment of anxiety disorders and epilepsy. Another direction is to explore its effects on other neurotransmitter systems and its potential use as a tool for studying neuronal signaling. Additionally, further research is needed to optimize its synthesis method and improve its potency and selectivity for the glycine receptor.

Synthesis Methods

2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide can be synthesized through a reaction between 2,5-dimethylbenzoic acid and 4-amino-1H-pyrazole in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then purified through recrystallization or column chromatography. This synthesis method has been reported to yield 2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide with a purity of over 98%.

Scientific Research Applications

2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been reported to act as a selective antagonist of the glycine receptor, which is a type of ligand-gated ion channel that plays a key role in the inhibitory neurotransmission in the central nervous system. 2,5-dimethyl-N-(1H-pyrazol-4-yl)benzamide has also been shown to have anxiolytic and anticonvulsant effects in animal models, which make it a promising candidate for the development of new drugs for the treatment of anxiety disorders and epilepsy.